Cas no 905234-59-5 (3-Amino-N-isobutyl-2-methylbenzamide)

• Product Name: 3-Amino-N-isobutyl-2-methylbenzamide
• CAS No: 905234-59-5
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• MDL: MFCD02032186
• CID: 1085859
• PubChem ID: 16776871
• Update Time: 2025-06-08

3-Amino-N-isobutyl-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-N-isobutyl-2-methylbenzamide
• 3-amino-2-methyl-N-(2-methylpropyl)benzamide
• SB77528
• AKOS000132854
• 905234-59-5
• AB01317581-02
• NCGC00322751-01
• MFCD02032186
• BS-41196
• DTXSID50588328
• STK520510

• MDL： MFCD02032186
• Inchi： 1S/C12H18N2O/c1-8(2)7-14-12(15)10-5-4-6-11(13)9(10)3/h4-6,8H,7,13H2,1-3H3,(H,14,15)
• InChI Key： XQTQSHKOGKEZOY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1C)N)NCC(C)C

Computed Properties

• Exact Mass: 206.14200
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12000
• LogP: 2.93510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 3-Amino-N-isobutyl-2-methylbenzamide

Professional Introduction to Compound with CAS No. 905234-59-5 and Product Name: 3-Amino-N-isobutyl-2-methylbenzamide

The compound with the CAS number 905234-59-5 and the product name 3-Amino-N-isobutyl-2-methylbenzamide represents a significant area of interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug discovery and molecular pharmacology. The molecular structure of 3-Amino-N-isobutyl-2-methylbenzamide consists of a benzamide core substituted with an amino group at the 3-position and an isobutyl moiety at the N-position, alongside a methyl group at the 2-position. Such structural features contribute to its distinct chemical properties and reactivity, making it a valuable candidate for further exploration.

In recent years, there has been a growing emphasis on the development of novel scaffolds that can serve as starting points for the synthesis of bioactive molecules. The benzamide moiety, in particular, is well-documented for its role in various pharmacological applications. For instance, benzamides have been extensively studied for their potential as kinase inhibitors, pain relievers, and anti-inflammatory agents. The introduction of substituents such as amino and isobutyl groups can modulate the pharmacokinetic and pharmacodynamic properties of these compounds, enhancing their efficacy and selectivity.

The 3-Amino-N-isobutyl-2-methylbenzamide molecule exhibits interesting interactions with biological targets due to its polar functional groups. The amino group at the 3-position can participate in hydrogen bonding, which is crucial for binding to proteins and enzymes. Meanwhile, the isobutyl group at the N-position adds steric bulk, which can influence the compound's ability to fit into specific binding pockets. These characteristics make it a promising candidate for structure-based drug design (SBDD) approaches.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and mode of interaction between 3-Amino-N-isobutyl-2-methylbenzamide and potential targets more accurately. Molecular docking studies have shown that this compound can interact with various enzymes and receptors, suggesting its potential as a lead compound for therapeutic intervention. For example, preliminary studies indicate that it may exhibit inhibitory activity against certain serine proteases, which are implicated in inflammatory processes.

Moreover, the synthesis of derivatives of 3-Amino-N-isobutyl-2-methylbenzamide has been explored as a means to optimize its biological activity. By introducing additional functional groups or altering the substitution pattern, researchers aim to enhance its potency while minimizing off-target effects. Such modifications are critical for developing drugs that are both effective and safe for clinical use.

The role of 3-Amino-N-isobutyl-2-methylbenzamide in medicinal chemistry extends beyond its potential as an enzyme inhibitor. Its structural motif also suggests applications in other areas such as antimicrobial and antiviral research. The benzamide core is known to exhibit broad-spectrum activity against various pathogens due to its ability to disrupt essential biological processes. Further investigation into this compound may uncover novel therapeutic strategies against drug-resistant strains.

In conclusion, 3-Amino-N-isobutyl-2-methylbenzamide (CAS No. 905234-59-5) represents a fascinating subject of study in chemical biology and pharmaceutical science. Its unique structural features and demonstrated interactions with biological targets make it a valuable asset in drug discovery efforts. As research continues to evolve, this compound holds promise for contributing to the development of new treatments for various diseases.